Cas no 2287315-99-3 ({[3-(3-Fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine)
{[3-(3-Fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-(3-Fluoro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
- 2287315-99-3
- EN300-6760535
- {[3-(3-fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
- {[3-(3-Fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
-
- Inchi: 1S/C14H18FN/c1-10-3-4-11(5-12(10)15)14-6-13(7-14,8-14)9-16-2/h3-5,16H,6-9H2,1-2H3
- InChI Key: VWNGMPMNQQJRCO-UHFFFAOYSA-N
- SMILES: FC1=C(C)C=CC(=C1)C12CC(CNC)(C1)C2
Computed Properties
- Exact Mass: 219.142327740g/mol
- Monoisotopic Mass: 219.142327740g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 12Ų
{[3-(3-Fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6760535-0.05g |
{[3-(3-fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine |
2287315-99-3 | 95.0% | 0.05g |
$2079.0 | 2025-03-13 | |
| Enamine | EN300-6760535-0.1g |
{[3-(3-fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine |
2287315-99-3 | 95.0% | 0.1g |
$2178.0 | 2025-03-13 | |
| Enamine | EN300-6760535-0.25g |
{[3-(3-fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine |
2287315-99-3 | 95.0% | 0.25g |
$2277.0 | 2025-03-13 | |
| Enamine | EN300-6760535-0.5g |
{[3-(3-fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine |
2287315-99-3 | 95.0% | 0.5g |
$2376.0 | 2025-03-13 | |
| Enamine | EN300-6760535-1.0g |
{[3-(3-fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine |
2287315-99-3 | 95.0% | 1.0g |
$2475.0 | 2025-03-13 | |
| Enamine | EN300-6760535-2.5g |
{[3-(3-fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine |
2287315-99-3 | 95.0% | 2.5g |
$4851.0 | 2025-03-13 | |
| Enamine | EN300-6760535-5.0g |
{[3-(3-fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine |
2287315-99-3 | 95.0% | 5.0g |
$7178.0 | 2025-03-13 | |
| Enamine | EN300-6760535-10.0g |
{[3-(3-fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine |
2287315-99-3 | 95.0% | 10.0g |
$10643.0 | 2025-03-13 |
{[3-(3-Fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on {[3-(3-Fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
Compound Introduction: {[3-(3-Fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine (CAS No: 2287315-99-3)
Compound {[3-(3-Fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine] (CAS No: 2287315-99-3) represents a significant advancement in the realm of pharmaceutical chemistry, showcasing a unique structural framework that has garnered considerable attention for its potential therapeutic applications. This compound, characterized by its bicyclo[1.1.1]pentane core substituted with a fluoro-substituted aromatic ring and an amine functional group, exhibits intriguing pharmacological properties that make it a promising candidate for further investigation.
The structural motif of this compound, particularly the presence of the bicyclo[1.1.1]pentan-1-yl moiety, contributes to its distinctive physicochemical properties, including enhanced lipophilicity and metabolic stability. These attributes are crucial for optimizing bioavailability and minimizing degradation in biological systems, making it an attractive scaffold for drug development. The incorporation of a 3-fluoro-4-methylphenyl group further modulates its interactions with biological targets, potentially enhancing binding affinity and selectivity.
In recent years, there has been growing interest in the development of novel compounds featuring bicyclic structures due to their ability to mimic natural product scaffolds and exhibit favorable pharmacokinetic profiles. The compound {[3-(3-Fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine] aligns with this trend, as it combines structural complexity with functional diversity, offering a versatile platform for medicinal chemistry exploration.
One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that derivatives of similar structural motifs have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The amine functional group in this compound provides a site for further derivatization, enabling the creation of analogs with tailored pharmacological properties.
The fluoro-substituent on the aromatic ring is particularly noteworthy, as fluorine atoms are frequently employed in drug design to improve metabolic stability and binding interactions. Studies have demonstrated that fluorine-containing compounds often exhibit enhanced bioavailability and prolonged half-lives, which are critical factors in drug development. The presence of the 3-fluoro-4-methylphenyl group in {[3-(3-Fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine} suggests that it may possess similar advantages.
Emerging research also highlights the importance of computational modeling in optimizing the pharmacological properties of such compounds. Advanced computational techniques, including molecular docking and quantum mechanical calculations, have been instrumental in predicting binding affinities and identifying potential lead compounds. The structural features of {[3-(3-Fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine} make it an excellent candidate for these studies, as its complex three-dimensional framework can be accurately modeled to assess its interactions with biological targets.
The synthesis of this compound represents a testament to the ingenuity of modern synthetic chemistry. The construction of the bicyclo[1.1.1]pentane core requires precise control over reaction conditions and stereochemistry, highlighting the expertise required to produce such molecules enantiomerically pure or diastereomerically selective. Recent advances in synthetic methodologies have made it increasingly feasible to construct complex cyclic structures like those found in this compound, opening up new avenues for drug discovery.
In conclusion, {[3-(3-Fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine (CAS No: 2287315-99-3)} is a structurally fascinating compound with significant potential in pharmaceutical research and development. Its unique combination of features—such as the bicyclo[1.1.1]pentane core and the fluoro-substituted aromatic ring—makes it an attractive scaffold for designing novel therapeutics targeting various diseases.
2287315-99-3 ({[3-(3-Fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)